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Compound of Interest

Compound Name: Oct-5-YN-1-OL
CAS No.: 41547-21-1
Cat. No.: B15801401
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for oct-5-
yn-1-ol, a linear C8 alcohol containing a carbon-carbon triple bond. Due to the limited
availability of published experimental spectra for oct-5-yn-1-ol, the data presented herein is a
combination of predicted values based on established spectroscopic principles and data from
analogous compounds. This guide is intended to serve as a robust reference for the
identification and characterization of this molecule.

Molecular Structure and Properties
¢ |[UPAC Name: oct-5-yn-1-ol
» Molecular Formula: CsH140[1]

e Molecular Weight: 126.20 g/mol [1]

e Structure:
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. The following tables summarize the predicted *H and 3C NMR spectral data for oct-
5-yn-1-ol in a standard deuterated solvent such as CDCls.

H NMR (Proton NMR) Data (Predicted)

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~3.65 t 2H H-1 (-CH2-OH)
~2.15 m 4H H-4, H-7
~1.60 m 4H H-2, H-3
~1.10 t 3H H-8 (-CHs)
~1.5-2.0 (broad) s 1H -OH

C NMR (Carbon-13) NMR Data (Predicted)

Chemical Shift (6, ppm) Carbon Assignment
~80.5 C-5 or C-6 (alkyne)
~79.5 C-6 or C-5 (alkyne)
~62.0 C-1 (-CH2-OH)

~32.0 C-2

~25.0 C-3

~22.5 C-7

~18.5 C-4

~14.0 C-8 (-CHs3)

Infrared (IR) Spectroscopy
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The IR spectrum of oct-5-yn-1-ol is predicted to show characteristic absorption bands
corresponding to its alcohol and alkyne functional groups.

Characteristic IR Absorptions (Predicted)

Wavenumber (cm—?) Intensity Vibration

3400-3200 (broad) Strong O-H stretch (alcohol)
2940, 2870 Medium C-H stretch (alkane)
~2230 Weak C=C stretch (alkyne)
~1050 Strong C-O stretch (alcohol)

Mass Spectrometry (MS)

The mass spectrum of oct-5-yn-1-ol would be expected to show fragmentation patterns
characteristic of a primary alcohol. The molecular ion peak (M*) at m/z = 126 may be of low

intensity.
Relative Intensity ASS|gnment

126 Low [M]* (Molecular lon)

108 Moderate [M-H20]* (Loss of water)
[M-CzHs]* (Loss of ethyl

97 Moderate
group)
M-CsH~]* (Loss of propyl

83 Moderate [ H™ PropY
group)

55 High

41 High

31 High [CH20H]*

Experimental Protocols
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The following are generalized experimental protocols for obtaining the spectroscopic data for
an alcohol like oct-5-yn-1-ol.

NMR Spectroscopy

o Sample Preparation: Dissolve approximately 10-20 mg of purified oct-5-yn-1-ol in about 0.7
mL of a deuterated solvent (e.g., chloroform-d, CDCI3) in a 5 mm NMR tube. Add a small
amount of tetramethylsilane (TMS) as an internal standard (O ppm).

e 1H NMR Acquisition: Acquire the proton NMR spectrum using a spectrometer operating at a
frequency of 300 MHz or higher. A sufficient number of scans should be averaged to obtain a
good signal-to-noise ratio.

e 13C NMR Acquisition: Acquire the carbon-13 NMR spectrum on the same sample. Proton
decoupling should be used to simplify the spectrum to single lines for each carbon
environment. A larger number of scans will be required compared to *H NMR due to the
lower natural abundance of 3C.

IR Spectroscopy

o Sample Preparation: For a liquid sample like oct-5-yn-1-ol, the spectrum can be obtained as
a neat thin film between two salt plates (e.g., NaCl or KBr).

o Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR)
spectrometer. Typically, the spectrum is scanned over a range of 4000 to 400 cm~1. A
background spectrum of the salt plates is recorded first and subtracted from the sample
spectrum.

Mass Spectrometry

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via direct injection or through a gas chromatograph (GC-MS).

« lonization: Use electron ionization (El) at a standard energy of 70 eV to generate the
molecular ion and fragment ions.

o Data Acquisition: Scan a mass range of approximately m/z 20-200 to detect the molecular
ion and all significant fragment ions.
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Visualizations
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Caption: Workflow for the structural elucidation of oct-5-yn-1-ol.

Mass Spectrometry Fragmentation Pathways

[C8H140]*
miz = 126

[C8H12]* [C6H9O]* [CH20H]*
m/z = 108 m/z = 97 m/z = 31

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for oct-5-yn-1-ol in MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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